N-(2-Amino-1-cyclohexylethyl)-4-(difluoromethyl)-1,3-thiazole-5-carboxamide;hydrochloride

• IUPAC Name: N-(2-amino-1-cyclohexylethyl)-4-(difluoromethyl)-1,3-thiazole-5-carboxamide;hydrochloride
• InChI: InChI=1S/C13H19F2N3OS.ClH/c14-12(15)10-11(20-7-17-10)13(19)18-9(6-16)8-4-2-1-3-5-8;/h7-9,12H,1-6,16H2,(H,18,19);1H
• InChI Key: LLTKFYAWWSMNPL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(CN)NC(=O)C2=C(N=CS2)C(F)F.Cl
• Molecular Formula: C13H20ClF2N3OS
• Molecular Weight: 339.83 g/mol

Description

Synthesis Analysis

The synthesis of related thiazole derivatives is described in the papers. For instance, the synthesis of N-(aminoalkyl)-4-acetyl-3,5-dimethylpyrrole-2-carboxamides hydrochlorides involves constructing aminoalkyl chains on the 4-acetylpyrrole-2-carboxylic acid nuclei using 2-pyridone . Another paper describes the synthesis of 2,5-diamino-1,3-thiazole derivatives through the condensation of N-(2-Aryl-1-chloro-2-oxoethyl) carboxamides with thioureas, following the Hantzsch reaction scheme . These methods could potentially be adapted for the synthesis of "N-(2-Amino-1-cyclohexylethyl)-4-(difluoromethyl)-1,3-thiazole-5-carboxamide;hydrochloride".

Molecular Structure Analysis

The molecular structure of thiazole derivatives is characterized by the presence of a thiazole ring, which is a heterocyclic compound containing both sulfur and nitrogen. The papers do not provide specific information on the molecular structure of the compound , but the spectral characteristics of similar compounds, such as N-(1-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylamino)-2,2,2-trichloroethyl)carboxamides, were confirmed by complex spectral studies . This suggests that similar analytical techniques could be used to analyze the molecular structure of "N-(2-Amino-1-cyclohexylethyl)-4-(difluoromethyl)-1,3-thiazole-5-carboxamide;hydrochloride".

Chemical Reactions Analysis

The papers describe various chemical reactions involving thiazole derivatives. For example, the 2,5-diamino-1,3-thiazole derivatives undergo recyclization acid followed by hydrolysis to give substituted 2-thiohydantoins when heated with hydrochloric acid in ethanol . This indicates that thiazole derivatives can participate in cyclization and hydrolysis reactions, which could be relevant for the chemical reactions analysis of the compound .

Physical and Chemical Properties Analysis

While the papers do not directly discuss the physical and chemical properties of "N-(2-Amino-1-cyclohexylethyl)-4-(difluoromethyl)-1,3-thiazole-5-carboxamide;hydrochloride", they do mention the preliminary biological activity of related compounds . The physical properties such as solubility, melting point, and stability of the compound can be inferred based on the properties of similar compounds discussed in the papers. The chemical properties, including reactivity and potential biological activity, can also be extrapolated from the related compounds synthesized and evaluated in the studies .

Scientific Research Applications

Captan Metabolism and Biomarker Development

Research on Captan fungicide metabolism in humans suggests the identification of specific biomarkers (tetrahydrophthalimide and thiazolidine-2-thione-4-carboxylic acid) for assessing occupational exposure. This study highlights the significance of understanding chemical metabolism and developing reliable biomarkers for exposure assessment in environmental health research (Krieger & Thongsinthusak, 1993).

Plasticizer Exposure Assessment

Investigation into the environmental exposure to plasticizers such as 1,2-Cyclohexane dicarboxylic acid, diisononyl ester (DINCH), and its metabolites in humans underscores the importance of monitoring chemical exposure levels. Studies like these are crucial for evaluating the safety and health implications of chemical compounds found in consumer products (Silva et al., 2013).

Antifibrinolytic and Chemotherapeutic Agents

The development and clinical evaluation of compounds such as amino methyl cyclohexane carboxylic acid (AMCA) for their antifibrinolytic properties, and various chemotherapy agents, reveal the potential therapeutic applications of chemical compounds in medicine. These studies provide insights into the drug development process and the evaluation of efficacy and safety profiles (Andersson et al., 2009; Ikeda et al., 1996).

Metabolism and Toxicology Studies

Research on the metabolism and hemoglobin adduct formation of acrylamide in humans, along with the identification of metabolites in related compounds, plays a crucial role in toxicological studies. These investigations help in understanding the metabolic pathways, potential toxic effects, and mechanisms of action of chemical compounds, contributing to risk assessment and regulatory decisions (Fennell et al., 2005).